2-Amino-3-{2-[(2-Amino-5-chloropyridin-3-yl)oxy]ethoxy}-5-chloropyridine

• IUPAC Name: 3-[2-(2-amino-5-chloropyridin-3-yl)oxyethoxy]-5-chloropyridin-2-amine
• InChI: InChI=1S/C12H12Cl2N4O2/c13-7-3-9(11(15)17-5-7)19-1-2-20-10-4-8(14)6-18-12(10)16/h3-6H,1-2H2,(H2,15,17)(H2,16,18)
• InChI Key: AUQPTPGXSMQJCY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1OCCOC2=C(N=CC(=C2)Cl)N)N)Cl
• Molecular Formula: C12H12Cl2N4O2
• DSSTOX Substance ID: DTXSID00742953
• Molecular Weight: 315.15 g/mol
• CAS RN: 1373232-92-8

Description

2-Amino-3-{2-[(2-Amino-5-chloropyridin-3-yl)oxy]ethoxy}-5-chloropyridine is a chemical compound with the molecular formula C12H12Cl2N4O2 and a molecular weight of 315.16. It is a derivative of 2-Amino-5-chloropyridine, which is a beige to beige-brown crystalline powder.

Scientific Research Applications

Tautomerism in Nucleic Acid Bases

The study on tautomerism of nucleic acid bases examines how changes in the environment of a base can shift tautomeric equilibria, affecting the stability of nucleic acids. This research is relevant to understanding DNA mutations and repairs by examining the stability of oxo and hydroxy tautomeric forms of nucleic acids in different environments. The use of infrared studies in isolated bases provides insights into tautomeric forms and their biological implications, including the possibility of spontaneous mutation due to tautomer shifts (Person et al., 1989).

Reactions with Chlorine and Chlorine Dioxide

Research on the reactions of aqueous chlorine and chlorine dioxide with organic compounds sheds light on their impact on food safety and preservation. These chemicals, commonly used in the food industry, react with fatty acids, amino acids, and food products, potentially affecting food safety and quality. Understanding these reactions helps in improving food preservation techniques and assessing health risks associated with chlorinated food products (Fukayama et al., 1986).

Oxidants in Drinking Water

A review on by-products of strong oxidants reacting with drinking water contaminants emphasizes the need for minimizing oxidation by-products in drinking waters. This research is crucial for developing water treatment processes that reduce health risks associated with drinking water, by focusing on the removal of oxidizable organic/inorganic impurities before adding any oxidizing agents (Rice & Gomez-Taylor, 1986).

Biogenic Amines in Fish

The study of biogenic amines in fish explores their roles in intoxication, spoilage, and nitrosamine formation. Biogenic amines are significant in determining fish safety and quality. This research helps in understanding the mechanisms of scombroid poisoning and assures the safety of fish products by exploring the relationships between biogenic amines and their degradation processes (Bulushi et al., 2009).

Chlorogenic Acid in Metabolic Syndrome

A pharmacological review of Chlorogenic Acid (CGA) discusses its roles as an antioxidant, antibacterial, hepatoprotective, and anti-inflammatory agent, among others. CGA's therapeutic potential in treating metabolic-related disorders is of significant interest, highlighting the importance of further research to optimize its biological and pharmacological effects (Naveed et al., 2018).

Mechanism of Action

Target of Action

• Specifically, 2-amino-3-oxobutyrate CoA ligase catalyzes the cleavage of 2-amino-3-ketobutyrate to form glycine and acetyl-CoA .

Mode of Action

• The compound interacts with the enzyme, leading to the formation of glycine and acetyl-CoA, which are essential for various metabolic pathways .